![molecular formula C15H24ClN3O3 B8480144 Carbamic acid,[2-amino-4-chloro-5-[(2-methoxyethyl)methylamino]phenyl]-,1,1-dimethylethyl ester](/img/structure/B8480144.png)
Carbamic acid,[2-amino-4-chloro-5-[(2-methoxyethyl)methylamino]phenyl]-,1,1-dimethylethyl ester
Cat. No. B8480144
M. Wt: 329.82 g/mol
InChI Key: AVXDDDSVQMREIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06544985B2
Procedure details
The title compound was prepared from {4-chloro-5-[(2-methoxy-ethyl)-methyl-amino]-2-nitro-phenyl}-carbamic acid tert.-butyl ester (Example C3) (3.46 g, 9.62 mmol) by reduction with SnCl2.2H2O according to the general procedure J (method b). Obtained as a yellow solid (2.25 g).
Name
{4-chloro-5-[(2-methoxy-ethyl)-methyl-amino]-2-nitro-phenyl}-carbamic acid tert.-butyl ester
Quantity
3.46 g
Type
reactant
Reaction Step One
Name
Name
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:24])[NH:7][C:8]1[CH:13]=[C:12]([N:14]([CH2:16][CH2:17][O:18][CH3:19])[CH3:15])[C:11]([Cl:20])=[CH:10][C:9]=1[N+:21]([O-])=O)([CH3:4])([CH3:3])[CH3:2].O.O.Cl[Sn]Cl>>[C:1]([O:5][C:6](=[O:24])[NH:7][C:8]1[CH:13]=[C:12]([N:14]([CH2:16][CH2:17][O:18][CH3:19])[CH3:15])[C:11]([Cl:20])=[CH:10][C:9]=1[NH2:21])([CH3:4])([CH3:2])[CH3:3] |f:1.2.3|
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Inputs
Step One
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Name
|
{4-chloro-5-[(2-methoxy-ethyl)-methyl-amino]-2-nitro-phenyl}-carbamic acid tert.-butyl ester
|
|
Quantity
|
3.46 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)N(C)CCOC)Cl)[N+](=O)[O-])=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O.O.Cl[Sn]Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)N(C)CCOC)Cl)N)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.25 g |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
